Cas no 1429043-28-6 (3,3-difluoropropane-1,2-diamine)

• Product Name: 3,3-difluoropropane-1,2-diamine
• CAS No: 1429043-28-6
• MF: C₃H₈F₂N₂
• MW: 110.105827331543
• CID: 5160342
• PubChem ID: 90308740
• Update Time: 2025-06-22

3,3-difluoropropane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine, 3,3-difluoro-
• 3,3-difluoropropane-1,2-diamine

• Inchi： 1S/C3H8F2N2/c4-3(5)2(7)1-6/h2-3H,1,6-7H2
• InChI Key： GYYHXBZLSBGQGW-UHFFFAOYSA-N
• SMILES： C(N)C(N)C(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3,3-difluoropropane-1,2-diamine

Introduction to 3,3-difluoropropane-1,2-diamine (CAS No. 1429043-28-6)

3,3-difluoropropane-1,2-diamine, with the chemical formula C₃H₇F₂N₂, is a fluorinated diamine compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its unique CAS number 1429043-28-6, exhibits distinct structural and functional properties that make it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules. The presence of fluorine atoms in its molecular structure imparts unique electronic and steric effects, which are leveraged in multiple applications ranging from polymer chemistry to drug development.

The significance of 3,3-difluoropropane-1,2-diamine lies in its versatility as a building block for more complex chemical entities. Its bifunctional nature, featuring two amine groups positioned on a propane backbone with fluorine substituents, allows for diverse synthetic pathways. These include condensation reactions with carboxylic acids or acid chlorides to form amides, or participation in polycondensation reactions to yield polyamides with enhanced thermal and chemical stability. Such properties are particularly relevant in the development of advanced polymers used in aerospace, automotive, and electronic industries.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated amines due to their potential advantages in drug design. The fluorine atoms in 3,3-difluoropropane-1,2-diamine can influence the metabolic stability, lipophilicity, and binding affinity of drug candidates. For instance, studies have demonstrated that fluorinated diamines can serve as key intermediates in the synthesis of kinase inhibitors and other targeted therapies. The electron-withdrawing nature of fluorine helps modulate the reactivity of adjacent functional groups, enabling precise tuning of molecular properties for optimal pharmacological activity.

One of the most compelling aspects of 3,3-difluoropropane-1,2-diamine is its role in the development of novel materials with tailored properties. Researchers have explored its use in creating high-performance resins and coatings that exhibit superior resistance to heat, chemicals, and UV radiation. These materials are particularly valuable in environments where extreme conditions are encountered, such as in industrial machinery or protective gear. Additionally, the compound's ability to form stable complexes with metal ions has opened avenues for its application in catalysis and material science.

The synthesis of 3,3-difluoropropane-1,2-diamine typically involves multi-step organic transformations starting from commercially available precursors like 1,1-difluoro-2-propanol. Advanced catalytic methods have been employed to enhance yield and purity, ensuring that the final product meets stringent industrial and research standards. Recent advancements in flow chemistry have further optimized the production process, making it more scalable and sustainable. These innovations underscore the growing importance of 1429043-28-6 as a cornerstone compound in modern chemical manufacturing.

From a biological perspective, 3,3-difluoropropane-1,2-diamine has been investigated for its potential role as a precursor in the synthesis of bioactive molecules. Its structural framework allows for modifications that can mimic natural amino acids or other bioactive motifs. This has led to explorations in medicinal chemistry where fluorinated diamines are being tested for their efficacy as antimicrobial agents or anti-inflammatory compounds. The growing body of research suggests that such derivatives may offer novel therapeutic strategies against resistant pathogens or chronic diseases.

The environmental impact of using 3,3-difluoropropane-1,2-diamine is another critical consideration. While fluorinated compounds are known for their stability—often a desirable trait—their persistence requires careful handling to minimize ecological footprints. Efforts are underway to develop greener synthetic routes that reduce waste and energy consumption without compromising yield or quality. Such initiatives align with global trends toward sustainable chemistry practices.

In conclusion, 1429043-28-6 represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it indispensable in polymer science、pharmaceutical development、and material engineering。 As research continues to uncover new possibilities，the importance of this fluorinated diamine is expected to grow further，driving innovation across industries reliant on high-performance chemical solutions.